Cas no 88867-96-3 (1-(4-Nitrophenyl)sulfonylproline)

• Product Name: 1-(4-Nitrophenyl)sulfonylproline
• CAS No: 88867-96-3
• MF: C₁₁H₁₂N₂O₆S
• MW: 300.287781715393
• MDL: MFCD00573234
• CID: 868603
• PubChem ID: 2787072
• Update Time: 2025-04-19

1-(4-Nitrophenyl)sulfonylproline Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)sulfonylpyrrolidine-2-carboxylic acid
• 1-[(4-Nitrophenyl)sulfonyl]proline
• 1-[(4-NITROPHENYL)SULFONYL]PYRROLIDINE-2-CARBOXYLIC ACID
• 1-(4-Nitrophenyl)sulfonylproline
• 1-[(4-NITROPHENYL)SULFONYL]PYRROLIDINE-2-CARBOXYLICACID
• AKOS016039034
• SR-01000405557-1
• Oprea1_742499
• 1-[(4-Nitrophenyl)sulfonyl]-L-proline
• AKOS000267398
• MFCD00573234
• EU-0035440
• 1-((4-nitrophenyl)sulfonyl)pyrrolidine-2-carboxylic acid
• CS-0220647
• 88867-96-3
• Oprea1_479470
• AB00076256-01
• DTXSID10383058
• SR-01000405557
• 1-(4-NITROBENZENESULFONYL)PYRROLIDINE-2-CARBOXYLIC ACID
• CBDivE_008473
• ((4-nitrophenyl)sulfonyl)proline
• LS-08222
• F0347-0243
• Cambridge id 5237338
• EN300-07181
• 1375313-81-7

• MDL： MFCD00573234
• Inchi： 1S/C11H12N2O6S/c14-11(15)10-2-1-7-12(10)20(18,19)9-5-3-8(4-6-9)13(16)17/h3-6,10H,1-2,7H2,(H,14,15)
• InChI Key： NBPIPGHKYHUOGV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 299.033782
• Monoisotopic Mass: 299.033782
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• XLogP3: 1

Experimental Properties

• Boiling Point: 543°C at 760 mmHg
• Flash Point: 282.2°C